![molecular formula C9H14O2 B3019256 3-Methoxyspiro[3.3]heptane-1-carbaldehyde CAS No. 1935944-63-0](/img/structure/B3019256.png)
3-Methoxyspiro[3.3]heptane-1-carbaldehyde
Overview
Description
Synthesis Analysis
In the first paper, the synthesis of stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid is described, starting from 3-oxocyclobutanecarboxylic acid . A key step in the synthesis involves a Lewis acid-catalyzed rearrangement to construct the spiro[3.3]heptane skeleton, which is structurally related to 3-Methoxyspiro[3.3]heptane-1-carbaldehyde. The use of a stabilized oxaphosphetane intermediate in the Wittig reaction is also noted, which could be relevant for the synthesis of aldehyde functionalities in spiro compounds .
Molecular Structure Analysis
The molecular structure of 3-Methoxyspiro[3.3]heptane-1-carbaldehyde would likely exhibit characteristics similar to the compounds discussed in the first paper, where the spiro[3.3]heptane skeleton provides a rigid, conformationally restricted framework . This rigidity could influence the compound's reactivity and interaction with biological targets.
Chemical Reactions Analysis
The second paper discusses a metal-free oxidative ipso-carboacylation of alkynes to synthesize 3-acylspiro[4,5]trienones . Although the specific reaction conditions and substrates differ from those of 3-Methoxyspiro[3.3]heptane-1-carbaldehyde, the principles of oxidative cross-coupling and functionalization of aldehydes could be extrapolated to understand potential reactions involving 3-Methoxyspiro[3.3]heptane-1-carbaldehyde .
Physical and Chemical Properties Analysis
While the papers do not directly provide information on the physical and chemical properties of 3-Methoxyspiro[3.3]heptane-1-carbaldehyde, the synthesis and structural analysis of related spiro compounds suggest that such compounds are likely to have unique electronic and steric properties due to their conformationally restricted structures . The presence of an aldehyde group would contribute to the compound's reactivity, potentially allowing for further chemical transformations .
properties
IUPAC Name |
3-methoxyspiro[3.3]heptane-1-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c1-11-8-5-7(6-10)9(8)3-2-4-9/h6-8H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRLGOBMSKSFQIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CC(C12CCC2)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxyspiro[3.3]heptane-1-carbaldehyde | |
CAS RN |
1935944-63-0 |
Source
|
| Record name | 3-methoxyspiro[3.3]heptane-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[Methyl-[4-(trifluoromethyl)phenyl]sulfonylamino]acetic acid](/img/structure/B3019173.png)
![3-Cyclopropyl-1-(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-4-yl)imidazolidine-2,4-dione](/img/structure/B3019174.png)
![N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-yl]acetamide hydrochloride](/img/structure/B3019178.png)
![2-(2-amino-2-oxoethyl)-N-cyclopentyl-4-(3-methylbutyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B3019179.png)
![1'-(furan-3-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one](/img/structure/B3019187.png)
![1-[7-Methyl-2-(4-methylphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone](/img/structure/B3019191.png)
![2-(4-methoxyphenyl)-7-[(4-methylbenzyl)thio]pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one](/img/structure/B3019195.png)
![Ethyl 4-[(5,7-dimethyl-2-oxochromen-4-yl)methyl]piperazine-1-carboxylate](/img/structure/B3019196.png)